N-(2-Oxo-1,3,4,5-tetrahydro-1-benzazepin-3-yl)prop-2-enamide

• IUPAC Name: N-(2-oxo-1,3,4,5-tetrahydro-1-benzazepin-3-yl)prop-2-enamide
• InChI: InChI=1S/C13H14N2O2/c1-2-12(16)14-11-8-7-9-5-3-4-6-10(9)15-13(11)17/h2-6,11H,1,7-8H2,(H,14,16)(H,15,17)
• InChI Key: CBHSFETVNSDBBH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CCC2=CC=CC=C2NC1=O
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

“N-(2-Oxo-1,3,4,5-tetrahydro-1-benzazepin-3-yl)prop-2-enamide” is a compound that has been studied for its potential use in the treatment of cancer. It is a derivative of 2-oxo-1,2,3,4-tetrahydropyrimidines, which are key moieties present in various natural, synthetic, and semi-synthetic chemical building blocks. These compounds have multiple therapeutic and pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory actions.

Synthesis Analysis

The synthesis of 2-oxo-1,2,3,4-tetrahydropyrimidines, which are related to the compound , has been achieved through a green approach involving the use of methyl arenes as a surrogate of aldehydes, in situ generation of urea, and eco-friendly lactic acid as a green catalyst. This process is carried out in solvent-free conditions via the Biginelli reaction.

Molecular Structure Analysis

The molecular structure of “N-(2-Oxo-1,3,4,5-tetrahydro-1-benzazepin-3-yl)prop-2-enamide” is complex, with a benzazepine ring structure that is hydrogenated. The benzazepine ring is annulated with the benzene ring, creating a biologically important heterocyclic system.

Future Directions

The future directions for research on “N-(2-Oxo-1,3,4,5-tetrahydro-1-benzazepin-3-yl)prop-2-enamide” could include further investigation into its potential as a treatment for cancer, as well as exploration of its other therapeutic and pharmacological activities. Additionally, more research could be done to better understand its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties.